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Compound of Interest

Compound Name: 2-Thiouracil

CAS No.: 124700-72-7

Cat. No.: B043587

Get Quote

2-Thiouracil Disposal: Operational Safety & Compliance Guide

Part 1: Executive Directive
The Core Directive: 2-Thiouracil (CAS 141-90-2) is a U-listed hazardous waste (U219) under

the Resource Conservation and Recovery Act (RCRA). It is an antithyroid agent and a

suspected human carcinogen (IARC Group 2B).

Operational Rule: Do not treat 2-Thiouracil as general chemical waste. All disposal procedures

must prioritize containment for high-temperature incineration.[1] Unlike simple acids or bases,

this compound cannot be "neutralized" down the drain. It requires a strict Chain of Custody

from the bench to the hazardous waste facility.

Part 2: Regulatory & Chemical Identity
Before handling waste, you must validate the material against these regulatory benchmarks to

ensure the correct waste stream is selected.
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Parameter Specification Operational Implication

CAS Number 141-90-2
Unique identifier for waste

manifests.[1]

RCRA Code U219

Classifies it as a "Toxic

Waste."[1] Requires specific

labeling.

IARC Status Group 2B

Possibly carcinogenic; requires

high-level PPE (Double nitrile

gloves, N95/P100).[1]

Physical State White Crystalline Solid

High dust potential.[1] Avoid

rapid air movements during

transfer.[1]

Solubility
Sparingly soluble (H₂O);

Soluble in Alkalis

Liquid waste will likely be

basic; do not mix with acids

(gas evolution risk).[1]

Incompatibilities Strong Oxidizers

Segregation Critical: Keep

away from nitrates,

perchlorates, and peroxides.[1]

Part 3: Waste Segregation & Handling Protocols
The Segregation Logic (Causality)
You must segregate 2-Thiouracil from oxidizers and acids.

Why Oxidizers? Reaction with strong oxidizers can generate toxic sulfur oxide (SOx) and

nitrogen oxide (NOx) gases.

Why Acids? If 2-Thiouracil is in a basic solution (enol form), adding acid can precipitate fine

particulates, creating a clogging hazard or unexpected exotherms.[1]

Protocol A: Solid Waste Disposal (Primary Stream)
Applicable for: Expired pure substance, contaminated weighing boats, spill cleanup debris.
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is

acceptable but poses a breakage risk for cytotoxic/carcinogenic solids.[1]

Labeling: Attach a hazardous waste tag immediately.[1]

Must state: "Hazardous Waste - 2-Thiouracil."[1]

Must state: "Toxic, Carcinogen."[1][2][3]

Must state: "RCRA Code: U219."[1]

Transfer:

Work inside a chemical fume hood to capture dust.[1]

Dampen paper towels used for wiping with water to prevent dust aerosolization during

disposal.[1]

Sealing: Screw the lid down tight. Parafilm is not a secondary seal; use hazardous waste

tape if required by your EHS department.[1]

Protocol B: Liquid Waste Disposal
Applicable for: Reaction mixtures, HPLC effluents containing 2-Thiouracil.

Characterization: Check pH.[1][4] 2-Thiouracil is often dissolved in NaOH or NH₄OH.[1]

Segregation: Do not combine with the "General Organic Solvent" carboy if that carboy

contains acidic oxidizers.[1]

Dedication: Use a dedicated "Toxic Aqueous/Organic" waste stream.

Precipitation Check: If mixing with other aqueous streams, watch for precipitation. 2-
Thiouracil is sparingly soluble in neutral water; precipitation can form sludge that traps other

chemicals.[1]

Part 4: Spill Response Workflow (Immediate Action)
Scenario: You have spilled 5g of solid 2-Thiouracil on the benchtop.
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Evacuate & Isolate: Alert nearby personnel. Mark the area.

PPE Upgrade: Don double nitrile gloves, lab coat, and safety goggles.[1] If dust is visible in

the air, use a respirator (N95 minimum).

Dry Containment:

Do not spray water directly on the powder (spreads contamination).

Cover the spill with a damp paper towel to suppress dust.

Collection:

Scoop material using a plastic scraper into the U219 waste container.

Wipe the surface with a soap/water solution three times.

Validation: Verify no white residue remains.[1]

Disposal: All scoopers, towels, and gloves go into the U219 solid waste bin.

Part 5: Visualized Workflows
Figure 1: Waste Stream Decision Logic
This logic tree ensures you select the correct regulatory path for the waste state.
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Start: Identify Waste Form

Is it Solid? Is it Liquid? Is it an Empty Container?

Protocol A: Solid Waste
(HDPE Jar, Label U219)

Pure/Debris

Protocol B: Liquid Waste
(Segregate from Oxidizers)

Solutions

Is it RCRA Empty?
(<3% residue by weight)

Triple Rinse with Solvent
(Collect Rinsate as U219)

No (Residue >3%)

Deface Label & Recycle/Trash
(Verify Local EHS Rules)

Yes (Residue <3%)

Treat as Full Container
(Dispose as U219)

If cleaning impossible

Click to download full resolution via product page

Caption: Decision matrix for classifying 2-Thiouracil waste streams under RCRA guidelines.

Figure 2: Spill Response & Decontamination
Operational flow for safe cleanup of solid spills.

Spill Detected Assess Hazard
(Dust vs Liquid)

Don PPE:
Double Gloves, N95

Cover with Damp Towel
(Suppress Dust) Scoop to U219 Container Wash Surface (3x)

Soap & Water
Validation Check

(No Residue)

Click to download full resolution via product page
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Caption: Step-by-step spill response protocol prioritizing dust suppression and exposure

minimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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